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Compound of Interest

Compound Name: N-Methyl-d3-form-d1-amide

Cat. No.: B12315209

Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of N-Methyl-d3-form-d1-amide, an isotopically labeled analog of N-

methylformamide. The information is tailored for researchers, scientists, and professionals in

drug development who utilize stable isotope-labeled compounds for enhanced analytical

tracking and quantification.

Chemical Identity and Physical Properties
N-Methyl-d3-form-d1-amide is a deuterated form of N-methylformamide where four hydrogen

atoms have been replaced by deuterium isotopes. This substitution is strategically placed on

the N-methyl group (-NCD₃) and the formyl group (-CDO). The primary utility of this compound

lies in its application as an internal standard for mass spectrometry-based analyses and as a

tracer in metabolic or environmental studies.[1] Its physical appearance is that of a liquid at

room temperature, typically colorless or pale yellow, with a characteristic amine-like odor.[2]

The key quantitative properties of N-Methyl-d3-form-d1-amide are summarized in the table

below for easy reference and comparison.
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Property Value Source

CAS Number 110505-55-0 [1][2][3]

Molecular Formula C₂D₄HNO

Molecular Weight 63.09 g/mol

Physical State Liquid at room temperature

Appearance Colorless to pale yellow liquid

Boiling Point 182.5 °C at 760 mmHg

Density 0.932 g/cm³

Flash Point 81.5 °C

Solubility

While specific data is not

available, simple amides with

five or six carbons or fewer are

generally soluble in water due

to the polarity of the amide

group and its capacity for

hydrogen bonding.

Structural Information and Isotopic Labeling
The defining feature of N-Methyl-d3-form-d1-amide is its isotopic enrichment. The deuterium

atoms create a mass shift compared to the unlabeled parent compound, N-methylformamide

(MW 59.07 g/mol ), which is essential for its function in analytical chemistry.

The relationship between the parent compound and its deuterated analog is illustrated below.

The isotopic substitution provides a distinct mass signature without significantly altering the

chemical behavior of the molecule, making it an ideal internal standard.
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Figure 1. Logical relationship between N-methylformamide and its deuterated analog.

Experimental Protocols and Applications
While specific, detailed experimental protocols for this compound are proprietary to various

research applications, a general methodology for its synthesis can be described. Its primary

applications are found in scientific research where precise quantification is necessary.

The synthesis of N-Methyl-d3-form-d1-amide is typically achieved through the monoselective

N-methylation of a deuterated formamide precursor. The general workflow involves dissolving

the formamide in a suitable solvent, followed by the introduction of a methylating agent under

controlled temperature conditions.

A generalized workflow for this chemical synthesis is outlined in the diagram below.
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General Synthesis Workflow

1. Dissolve Formamide
in Solvent

2. Add Methylating Agent
(e.g., Phenyl trimethylammonium iodide)

3. Controlled Reaction
(Stirring at specific temperature)

4. Product Isolation
and Purification

Click to download full resolution via product page

Figure 2. Generalized workflow for the synthesis of N-Methyl-d3-form-d1-amide.

Analytical Chemistry: It is widely employed as an internal standard to enhance the accuracy

and precision of analytical measurements, particularly in liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.

Pharmaceutical Development: In drug metabolism and pharmacokinetic (DMPK) studies, this

compound can be used as a tracer to study the metabolic fate of N-methylformamide-

containing drugs.

Environmental Studies: Its isotopic label allows researchers to track the movement,

degradation, and environmental impact of related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12315209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

